Cas no 88791-24-6 (Benzonitrile, 2-mercapto-3-methoxy-)
88791-24-6 structure
Product Name:Benzonitrile, 2-mercapto-3-methoxy-
CAS No:88791-24-6
MF:C8H7NOS
MW:165.212280511856
CID:621468
PubChem ID:13123244
Update Time:2025-04-19
Benzonitrile, 2-mercapto-3-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-mercapto-3-methoxy-
- 3-methoxy-2-sulfanylbenzonitrile
- DTXSID90519737
- 2-mercapto-3-methoxybenzonitrile
- 88791-24-6
- SCHEMBL9404617
-
- Inchi： 1S/C8H7NOS/c1-10-7-4-2-3-6(5-9)8(7)11/h2-4,11H,1H3
- InChI Key： BIEFQCOTRGGUIN-UHFFFAOYSA-N
- SMILES： SC1C(C#N)=CC=CC=1OC
Computed Properties
- Exact Mass: 165.02483502g/mol
- Monoisotopic Mass: 165.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34Ų
Benzonitrile, 2-mercapto-3-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1219580-1g |
3-methoxy-2-sulfanylbenzonitrile |
88791-24-6 | 95% | 1g |
$1095 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1288962-1g |
2-Mercapto-3-methoxybenzonitrile |
88791-24-6 | 95% | 1g |
$898 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1219580-1g |
3-methoxy-2-sulfanylbenzonitrile |
88791-24-6 | 95% | 1g |
$1095 | 2025-02-19 | |
| eNovation Chemicals LLC | Y1219580-1g |
3-methoxy-2-sulfanylbenzonitrile |
88791-24-6 | 95% | 1g |
$1095 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1288962-1g |
2-Mercapto-3-methoxybenzonitrile |
88791-24-6 | 95% | 1g |
$898 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1288962-1g |
2-Mercapto-3-methoxybenzonitrile |
88791-24-6 | 95% | 1g |
$898 | 2025-02-27 |
Benzonitrile, 2-mercapto-3-methoxy- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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